Cas no 886747-60-0 (Phoyunnanin E)

• Product Name: Phoyunnanin E
• CAS No: 886747-60-0
• Molecular Formula: C₃₀H₂₆O₆
• Molecular Weight: 482.523849010468
• CID: 4670260
• PubChem ID: 11503968

Phoyunnanin E Properties

Names and Identifiers

• Phoyunnanin E
• 8-[(9,10-Dihydro-5-hydroxy-7-methoxy-2-phenanthrenyl)oxy]-9,10-dihydro-7-methoxy-2,5-phenanthrenediol (ACI)
• 886747-60-0
• HY-N9489
• CS-0181895
• AKOS040762887
• Phoyunnanin?E
• DA-66686

• InChIKey： UNJANUINFLXLPN-UHFFFAOYSA-N
• Inchi： 1S/C30H26O6/c1-34-21-13-18-4-3-17-12-20(7-10-22(17)28(18)25(32)14-21)36-30-24-8-5-16-11-19(31)6-9-23(16)29(24)26(33)15-27(30)35-2/h6-7,9-15,31-33H,3-5,8H2,1-2H3
• SMILES： OC1C=C2CCC3C(C2=CC=1)=C(O)C=C(OC)C=3OC1C=C2CCC3C(C2=CC=1)=C(O)C=C(OC)C=3

Computed Properties

• Exact Mass: 482.17293854g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 482.17293854g/mol
• Heavy Atom Count: 36
• Complexity: 747
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.107
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Color/Form: Brown powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes